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Compound of Interest

Compound Name: WAY-325485

Cat. No.: B15551297

A comprehensive investigation into the chemical identity of WAY-325485 has revealed
significant and unresolved discrepancies across publicly available chemical data sources. This
ambiguity makes it impossible to provide a definitive technical guide on its properties and
associated experimental protocols, as the foundational information—the molecule's very
structure—remains contested.

Initial searches for WAY-325485, identified by the CAS number 177937-81-4, presented two
vastly different chemical structures and IUPAC names. One designated it as [3-(4-
chlorophenyl)-2-[[6-[[(2,4-difluorophenyl)methyl]sulfanyl]pyridazin-3-ylJmethyllimidazo[1,2-
a]pyrimidin-8-yl]azetidine-3-carboxamide, a complex heterocyclic molecule. The other,
incongruously linked to the same CAS number, was identified as 2-amino-3-cyano-4-(2-furyl)-5-
methyl-6-phenylpyridine, a significantly simpler compound.

Further attempts to resolve this conflict through verification against major chemical databases
such as PubChem and ChemSpider proved fruitless. A definitive, validated entry for CAS
number 177937-81-4 that would allow for the unequivocal identification of WAY-325485 could
not be located.

This fundamental discrepancy in the chemical identity of WAY-325485 precludes any accurate
compilation of its chemical and pharmacological properties. Without a confirmed structure, data
on molecular weight, formula, solubility, mechanism of action, binding affinity, and biological
effects cannot be reliably attributed. Consequently, the creation of summary data tables,
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detailed experimental protocols, and signaling pathway diagrams, as requested, cannot be
responsibly undertaken.

Conclusion

The identity of the chemical entity referred to as WAY-325485 with CAS number 177937-81-4 is
currently ambiguous due to conflicting information in the public domain. Until this fundamental
issue of its precise chemical structure is resolved by a definitive, authoritative source, any
technical documentation would be speculative and potentially misleading. Researchers,
scientists, and drug development professionals are advised to exercise extreme caution when
encountering this designation and to seek further clarification from primary synthesis and
characterization literature, should it become available.

 To cite this document: BenchChem. [Unraveling the Ambiguity of WAY-325485: A Case of
Conflicting Chemical Identities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551297#way-325485-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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